N-(3-(methylsulfonamido)phenyl)-6-morpholinopyrimidine-4-carboxamide
Description
N-(3-(methylsulfonamido)phenyl)-6-morpholinopyrimidine-4-carboxamide, also known as MSMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer treatment.
Scientific Research Applications
Carbonic Anhydrase Inhibitors
Compounds structurally related to N-(3-(methylsulfonamido)phenyl)-6-morpholinopyrimidine-4-carboxamide have been studied for their inhibition of carbonic anhydrase (CA) isoenzymes. Aromatic sulfonamides, including ones with morpholine groups, exhibited nanomolar half maximal inhibitory concentration (IC50) values against several CA isoenzymes, demonstrating significant inhibitory activity. These findings suggest potential research applications in the development of CA inhibitors for therapeutic purposes (Supuran, Maresca, Gregáň, & Remko, 2013).
Tyrosine Kinase Inhibitors
In the field of cancer research, certain analogs of the compound have been explored as tyrosine kinase inhibitors. 4-Anilinoquinazolines and 4-anilinopyrido[3,4-d]pyrimidines, structurally related to N-(3-(methylsulfonamido)phenyl)-6-morpholinopyrimidine-4-carboxamide, have been developed as potent inhibitors of the epidermal growth factor receptor (EGFR). These compounds, with various structural modifications, have shown significant inhibition of EGFR in cellular assays, highlighting their potential as targeted cancer therapies (Smaill et al., 2001).
Antimicrobial Activity
The antimicrobial properties of compounds containing morpholine and sulfonamide groups have also been investigated. 4-(Phenylsulfonyl) morpholine, a structurally similar compound, has shown antimicrobial activity against standard and multi-resistant strains of various microorganisms. This suggests potential applications in developing new antimicrobial agents, particularly against drug-resistant strains (Oliveira et al., 2015).
Synthesis of N-Heterocycles
The synthesis of N-heterocycles using α-phenylvinylsulfonium salts, including morpholine derivatives, has been reported. These synthetic approaches yield a variety of morpholine-containing compounds, suggesting potential applications in the synthesis of complex organic molecules and medicinal chemistry (Matlock et al., 2015).
Cannabinoid Receptor Ligands
Sulfamoyl benzamides, similar in structure to N-(3-(methylsulfonamido)phenyl)-6-morpholinopyrimidine-4-carboxamide, have been identified as novel cannabinoid receptor ligands. Modifications of these structures led to the discovery of potent and selective CB2 agonists, indicating potential research applications in the field of pain management and neurology (Worm et al., 2009).
properties
IUPAC Name |
N-[3-(methanesulfonamido)phenyl]-6-morpholin-4-ylpyrimidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O4S/c1-26(23,24)20-13-4-2-3-12(9-13)19-16(22)14-10-15(18-11-17-14)21-5-7-25-8-6-21/h2-4,9-11,20H,5-8H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STSXPYBDKHQRPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2=CC(=NC=N2)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(methylsulfonamido)phenyl)-6-morpholinopyrimidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(2,2-Difluoroethyl)-4-iodo-1H-pyrazol-3-yl]methanol](/img/structure/B2887041.png)
![N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)nicotinamide](/img/structure/B2887042.png)
![5-(2-chloro-4-fluorobenzyl)-1-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one](/img/structure/B2887057.png)
![1-(4-ethylphenyl)-3-phenyltetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide](/img/structure/B2887058.png)